molecular formula C17H23NO B8302565 N-(n-propyl)-(4-(naphthalen-2-yloxy)butyl)amine

N-(n-propyl)-(4-(naphthalen-2-yloxy)butyl)amine

Cat. No.: B8302565
M. Wt: 257.37 g/mol
InChI Key: PVVGXGMUNRTHDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(n-propyl)-(4-(naphthalen-2-yloxy)butyl)amine is a useful research compound. Its molecular formula is C17H23NO and its molecular weight is 257.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H23NO

Molecular Weight

257.37 g/mol

IUPAC Name

4-naphthalen-2-yloxy-N-propylbutan-1-amine

InChI

InChI=1S/C17H23NO/c1-2-11-18-12-5-6-13-19-17-10-9-15-7-3-4-8-16(15)14-17/h3-4,7-10,14,18H,2,5-6,11-13H2,1H3

InChI Key

PVVGXGMUNRTHDO-UHFFFAOYSA-N

Canonical SMILES

CCCNCCCCOC1=CC2=CC=CC=C2C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of anhydrous potassium carbonate (10 gm, in excess) and n-propyl amine (0.26 ml, 0.003 mole) was taken in dry DMSO (40 ml). Now 4-(2-naphthyloxy)-1-chlorobutane (0.5 gm, 0.002 mole) was added in it. Reaction mixture was refluxed at 140° C. for 7 hrs and the reaction was completed as checked by TLC. Reaction mixture was poured in distilled water (60 ml) and extracted with ethyl acetate thrice. The organic layer was separated and concentrated to oily compound which was later crystallized by benzene hexane to get N-(n-propyl)-(4-(naphthalen-2-yloxy)butyl)amine, solid, m.p. 118° C., (yield 0.51 gm, 93.2%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0.26 mL
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
60 mL
Type
solvent
Reaction Step Four

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